![molecular formula C10H13N5 B6630011 N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine](/img/structure/B6630011.png)
N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine
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Overview
Description
N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine, also known as DMPP, is a compound used in scientific research for its potential applications in the field of medicine. DMPP is a pyrazine derivative that has been shown to have significant effects on biological systems, making it a promising candidate for further study.
Mechanism of Action
N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine has been shown to act on a variety of biological systems, including the immune system, the nervous system, and the cardiovascular system. Its mechanism of action is not fully understood, but it is believed to act through the modulation of various signaling pathways, including the MAPK/ERK pathway and the NF-κB pathway.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of inflammation, and the protection of neurons from oxidative stress. This compound has also been shown to have cardioprotective effects, reducing the risk of heart disease.
Advantages and Limitations for Lab Experiments
One advantage of N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine is its relatively low toxicity, making it a safe compound for use in laboratory experiments. However, its solubility in aqueous solutions is limited, which can make it difficult to use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are numerous future directions for research on N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine, including further studies on its mechanism of action and its potential therapeutic applications. One area of interest is the development of this compound analogs with improved solubility and bioavailability, which could increase its potential as a therapeutic agent. Additionally, further studies on the effects of this compound on various biological systems could provide valuable insights into its potential applications in the treatment of disease.
Synthesis Methods
N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine can be synthesized using a variety of methods, including the reaction of 2-aminopyrazine with 1,5-dimethyl-4-(chloromethyl)pyrazole. This reaction yields this compound as a yellow crystalline solid, which can be purified using standard laboratory techniques.
Scientific Research Applications
N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine has been the subject of numerous scientific studies due to its potential applications in the field of medicine. One area of interest is its potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has been shown to have anti-inflammatory, anti-tumor, and neuroprotective properties, making it a promising candidate for further study.
Properties
IUPAC Name |
N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N5/c1-8-9(6-14-15(8)2)5-13-10-7-11-3-4-12-10/h3-4,6-7H,5H2,1-2H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQIXONGJVMOBGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C)CNC2=NC=CN=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.